Cas no 942589-97-1 (2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine)

2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine structure
942589-97-1 structure
Product Name:2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine
CAS No:942589-97-1
MF:C19H21BN2O3
MW:336.192644834518
MDL:MFCD28128063
CID:2112575
PubChem ID:57703557
Update Time:2025-04-21

2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine
    • AS-55734
    • 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazol-6-amine
    • AKOS030524491
    • DB-302804
    • 942589-97-1
    • W17104
    • SCHEMBL4148145
    • 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzoxazol-6-amine
    • MDL: MFCD28128063
    • Inchi: 1S/C19H21BN2O3/c1-18(2)19(3,4)25-20(24-18)13-7-5-12(6-8-13)17-22-15-10-9-14(21)11-16(15)23-17/h5-11H,21H2,1-4H3
    • InChI Key: LDVXDNUBDXVHEA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C3=NC4C=CC(=CC=4O3)N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 336.1645227Da
  • Monoisotopic Mass: 336.1645227Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5Ų

2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine Pricemore >>

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2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-6-Benzoxazolamine Related Literature

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